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Introduction

Polyquaternium-69 is a complex cationic copolymer that has garnered significant interest in the
pharmaceutical and cosmetic industries for its unique film-forming and rheological properties.
Marketed commercially under trade names such as AquaStyle™ 300, it is synthesized from the
polymerization of vinylpyrrolidone, vinyl caprolactam, dimethylaminopropyl methacrylamide
(DMAPMA), and a hydrophobically modified alkylated quaternary DMAPMA monomer.[1][2]
This guide provides a comprehensive overview of the core physicochemical properties of
Polyquaternium-69, presenting quantitative data, detailed experimental protocols, and visual
representations of its chemical structure and performance evaluation workflows.

Chemical Structure and Composition

Polyquaternium-69 is a quaternary ammonium polymer. Its structure is a result of the
copolymerization of four key monomers:

 Vinylpyrrolidone (VP): Contributes to the polymer's water solubility and film-forming
properties.

 Vinylcaprolactam (VCL): Imparts hydrophobicity, enhancing the polymer's affinity for surfaces
and contributing to its conditioning effects.
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o Dimethylaminopropyl Methacrylamide (DMAPMA): A functional monomer that can be

quaternized to introduce a positive charge.

o Alkylated Quaternary DMAPMA: Provides the permanent cationic charge, crucial for its
substantivity to negatively charged surfaces like skin and hair.

The presence of both hydrophilic (VP) and hydrophobic (VCL) moieties, along with a cationic
charge, gives Polyquaternium-69 its amphiphilic and associative nature.
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Figure 1: Synthesis of Polyquaternium-69 from its constituent monomers.

Physicochemical Properties

The unique combination of monomers in Polyquaternium-69 results in a polymer with a distinct
set of physicochemical properties, making it suitable for a variety of applications, particularly in
formulations requiring film formation, conditioning, and rheology modification.
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General Properties

The general physical and chemical properties of Polyquaternium-69 are summarized in the

table below.
Property Value Reference
INCI Name Polyquaternium-69 [3]
CAS Number 748809-45-2 [3]

Slightly hazy, yellow colored
Appearance , o [3]
viscous liquid

pH (as supplied) 6.0-8.0 [3]
Molecular Weight Approximately 350,000 g/mol
Solubility

Polyquaternium-69 is known to be water-soluble.[1][3] While extensive quantitative data on its
solubility in a wide range of organic solvents is not readily available in public literature, its
copolymer nature, containing both hydrophilic (polyvinylpyrrolidone) and more hydrophobic
(polyvinylcaprolactam) components, suggests that its solubility in organic solvents will be
dependent on the solvent's polarity. Copolymers of vinylpyrrolidone and vinyl acetate, for
instance, are soluble in polar organic solvents like ethanol and methanol.[4] It is anticipated
that Polyquaternium-69 would exhibit similar behavior.
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Solvent Solubility Reference
Water Soluble [11[3]
Likely Soluble (based on
Ethanol ) [4]
copolymer chemistry)
Likely Soluble (based on
Methanol ) [4]
copolymer chemistry)
Expected to have some
Isopropanol N
solubility
Expected to have limited
Acetone -
solubility
Toluene Expected to be insoluble

Rheological Properties

Polyquaternium-69 exhibits interesting rheological behavior, particularly in agueous solutions.

The viscosity of its solutions is dependent on concentration.[5][6][7] It is known to exhibit a

synergistic viscosity increase when formulated with certain anionic polymers, such as

carbomers. This is attributed to the associative interactions between the cationic

Polyquaternium-69 and the anionic polymer chains.[1]

Concentration in Water
(wiw %)

Viscosity (cP at 25°C)

Shear Rate (s™?)

1%

Data not publicly available

2%

Data not publicly available

5%

Data not publicly available

Note: Specific viscosity data for Polyquaternium-69 solutions at various concentrations is not

widely published. The viscosity is also highly dependent on the presence of other formulation

components.
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Thermal Properties

Thermal analysis provides insights into the stability and physical state of a polymer. While
specific Differential Scanning Calorimetry (DSC) and Thermogravimetric Analysis (TGA) data
for Polyquaternium-69 is not readily available, data from similar copolymers containing
vinylpyrrolidone can provide an indication of its expected thermal behavior. For instance,
copolymers of N-vinyl pyrrolidone and vinyl esters exhibit glass transition temperatures (Tg)
that are influenced by the composition of the copolymer.[8]

Property Value Method Reference
Glass Transition Expected to be above
DSC [8]
Temperature (Tg) 100°C
Decomposition Data not publicly
) TGA
Temperature (Td) available

Experimental Protocols

This section details the methodologies for key experiments relevant to the characterization of
Polyquaternium-69 and its performance in formulations.

Viscosity Measurement

The viscosity of Polyquaternium-69 solutions can be determined using a rotational viscometer
or rheometer.

Objective: To measure the apparent viscosity of agueous solutions of Polyquaternium-69 at
various concentrations.

Apparatus:
e Rotational viscometer (e.g., Brookfield or similar)
o Appropriate spindle

o Beakers
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e Magnetic stirrer and stir bars
o Water bath for temperature control
Procedure:

o Prepare aqueous solutions of Polyquaternium-69 at desired concentrations (e.g., 1%, 2%,
5% wi/w) by slowly adding the polymer to water while stirring continuously to avoid clumping.

 Allow the solutions to fully hydrate overnight.

» Equilibrate the solutions to the desired temperature (e.g., 25°C) in a water bath.

e Select a spindle and rotational speed appropriate for the expected viscosity range.
e Immerse the spindle into the solution to the marked level.

» Start the viscometer and allow the reading to stabilize.

e Record the viscosity reading in centipoise (cP) or milliPascal-seconds (mPa-s).

» Repeat the measurement at different rotational speeds to assess shear-thinning behavior.

High Humidity Curl Retention

This test evaluates the ability of a hair styling product containing Polyquaternium-69 to maintain
a curl under high humidity conditions.

Objective: To quantify the curl retention of hair tresses treated with a formulation containing
Polyquaternium-69.

Apparatus:
o Natural human hair tresses (approximately 2g, 6 inches long)
e Curlers (e.g., 1.5 cm diameter)

e Humidity chamber (controlled at, for example, 90% RH and 25°C)
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» Digital camera and image analysis software or a graduated board for length measurement
Procedure:

e Wash the hair tresses with a clarifying shampoo and allow them to dry completely.

o Apply a standardized amount of the test formulation (e.g., 0.5 g) evenly to each tress.

» Wind each tress onto a curler.

e Dry the curled tresses in a controlled environment (e.g., overnight at ambient conditions or in
a low-humidity chamber).

o Carefully remove the curlers and measure the initial length of the curl (Lo).

e Suspend the curled tresses in the humidity chamber.

o Record the length of the curls at specified time intervals (e.g., 1, 2, 4, 8, and 24 hours) (Lt).
e Measure the fully extended length of the hair tress (Le).

» Calculate the percent curl retention using the following formula: % Curl Retention = [(Le - Lt) /
(Le - Lo)] x 100

Click to download full resolution via product page

Figure 2: Workflow for the High Humidity Curl Retention test.

Hair Stiffness Measurement

The stiffness of hair treated with a Polyquaternium-69 formulation can be quantified using a
texture analyzer.

Objective: To measure the force required to bend a hair tress treated with a styling product.
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Apparatus:

o Texture Analyzer equipped with a three-point bend rig

e Hair tresses

o Clamps to hold the tress

Procedure:

Prepare and treat hair tresses as described in the curl retention protocol.

o Allow the treated tresses to dry in a straightened configuration.

e Mount a single tress in the clamps of the texture analyzer, supported at two points.

e A probe descends at a constant speed to bend the tress to a defined distance.

e The force required to bend the tress is recorded. A higher force indicates greater stiffness.

o Multiple cycles of bending can be performed to assess the durability of the film formed by the
polymer.

Applications in Drug Development

While primarily known for its use in personal care, the physicochemical properties of
Polyquaternium-69 suggest potential applications in drug development, particularly in topical
and transdermal delivery systems. Its film-forming ability could be utilized to create drug-loaded
films for controlled release on the skin. The cationic nature of the polymer may enhance its
interaction with the negatively charged skin surface, potentially improving drug retention and
penetration. Further research is warranted to explore these possibilities.

Conclusion

Polyquaternium-69 is a versatile cationic copolymer with a unique combination of
physicochemical properties. Its amphiphilic nature, film-forming capabilities, and rheological
behavior make it a valuable ingredient in a range of formulations. This guide has provided a
detailed overview of its core properties and the experimental protocols used for their
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evaluation, offering a valuable resource for researchers and scientists in the fields of cosmetics
and pharmaceuticals. Further investigation into its solubility in a broader range of solvents and
a more detailed thermal analysis would provide a more complete understanding of this
polymer's characteristics.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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